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Compound of Interest

Compound Name: Stearyltrimethylammonium

Cat. No.: B1193908 Get Quote

An In-depth Technical Guide to Stearyltrimethylammonium Bromide for Researchers and

Drug Development Professionals

Introduction
Stearyltrimethylammonium bromide (STAB), also known as octadecyltrimethylammonium

bromide, is a quaternary ammonium compound that functions as a cationic surfactant.[1][2][3]

Its amphipathic nature, comprising a long hydrophobic alkyl chain (stearyl group) and a

hydrophilic quaternary ammonium head group, allows it to be utilized in a wide array of

applications. This technical guide provides a comprehensive overview of STAB's molecular

characteristics, physicochemical properties, synthesis, and its applications in research and

drug development, complete with experimental considerations.

Molecular Formula and Weight
The fundamental molecular identifiers for Stearyltrimethylammonium Bromide are detailed

below.

Identifier Value

Molecular Formula C21H46BrN[1][4][5][6]

Molecular Weight 392.5 g/mol [1][4]

CAS Number 1120-02-1[1][5][6]
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Physicochemical Properties
STAB is typically a white to almost white powder or crystalline solid.[2][3] It is soluble in water.

[1][5] Key physicochemical properties are summarized in the table below.

Property Value

Appearance
White or yellowish solid (paste) or white powder.

[1][2][3]

Melting Point ~250 °C (decomposes)[1][5]

Water Solubility Soluble[1][5]

Stability
Stable under normal conditions, but is

hygroscopic and sensitive to moisture.[1]

Incompatibilities Strong oxidizing agents.[1]

HLB Value 15.8[1]

Synthesis
The synthesis of Stearyltrimethylammonium Bromide is typically achieved through the

quaternization of a tertiary amine with an alkyl halide. A common method involves the reaction

of stearyl bromide with trimethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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